Cas no 2413867-24-8 (tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate)

• Product Name: tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2413867-24-8
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 5674278
• PubChem ID: 165898556
• Update Time: 2025-10-22

tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666386
• tert-butyl N-[4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]carbamate
• 2413867-24-8
• tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C10H16N4O2S/c1-5-6-14-7(12-13-8(14)17)11-9(15)16-10(2,3)4/h5H,1,6H2,2-4H3,(H,13,17)(H,11,12,15)
• InChI Key： AEHLIDLYZBGEBT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(NC(=O)OC(C)(C)C)N1CC=C

Computed Properties

• Exact Mass: 256.09939694g/mol
• Monoisotopic Mass: 256.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98Ų

Additional information on tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate

Recent Advances in the Study of tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2413867-24-8)

The compound tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate (CAS: 2413867-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a 1,2,4-triazole core with a sulfanyl and a prop-2-en-1-yl substituent, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and pharmacological evaluation, shedding light on its potential as a scaffold for novel therapeutic agents.

A key area of research involves the optimization of synthetic routes for tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate. Recent publications have reported improved methodologies for its preparation, emphasizing green chemistry principles and high-yield processes. For instance, a 2023 study demonstrated a one-pot synthesis approach using microwave-assisted techniques, which significantly reduced reaction times and improved purity. The compound's structural features, including the reactive sulfanyl group and the allyl substituent, make it a versatile intermediate for further chemical modifications, enabling the development of diverse derivatives with tailored biological properties.

Pharmacological investigations have revealed promising biological activities associated with tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate and its derivatives. In vitro studies have shown moderate to potent inhibitory effects against various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases. Notably, a 2024 study highlighted its potential as a lead compound for targeting protein-protein interactions (PPIs) involved in neurodegenerative disorders. The compound's ability to modulate PPIs was attributed to its unique triazole-thiol moiety, which facilitates hydrogen bonding and hydrophobic interactions with target proteins.

In addition to its therapeutic potential, recent research has explored the compound's utility in chemical biology tools. For example, its allyl group has been leveraged for bioorthogonal conjugation strategies, enabling site-specific labeling of biomolecules. This application is particularly relevant in proteomics and drug delivery systems, where precise modification of proteins and nanoparticles is required. Furthermore, computational studies have provided insights into the compound's binding modes and pharmacokinetic properties, guiding the design of more potent and selective analogs.

Despite these advances, challenges remain in the development of tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. Future directions may include the exploration of its use in combination therapies and the development of prodrug strategies to enhance bioavailability.

In conclusion, tert-butyl N-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylcarbamate represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to chemical biology tools. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly contribute to the advancement of the field. The integration of experimental and computational approaches will be crucial in unlocking the full potential of this compound and its derivatives.